Cas no 1893616-07-3 (2-amino-2-methyl-1-(1H-pyrrol-2-yl)propan-1-one)

• Product Name: 2-amino-2-methyl-1-(1H-pyrrol-2-yl)propan-1-one
• CAS No: 1893616-07-3
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6176247
• PubChem ID: 116915365
• Update Time: 2025-06-28

2-amino-2-methyl-1-(1H-pyrrol-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-795127
• 2-amino-2-methyl-1-(1H-pyrrol-2-yl)propan-1-one
• 1893616-07-3

• Inchi： 1S/C8H12N2O/c1-8(2,9)7(11)6-4-3-5-10-6/h3-5,10H,9H2,1-2H3
• InChI Key： JFKZSBAQSDYJST-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CN1)C(C)(C)N

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.9Ų

Additional information on 2-amino-2-methyl-1-(1H-pyrrol-2-yl)propan-1-one

Introduction to 2-Amino-2-Methyl-1-(1H-Pyrrol-2-yl)Propan-1-one (CAS No. 1893616-07-3)

2-Amino-2-methyl-1-(1H-pyrrol-2-yl)propan-1-one, also known by its CAS number 1893616-07-3, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of amino acids and derivatives, specifically those with a pyrrole ring structure. Its unique molecular architecture and functional groups make it a valuable candidate for various applications, including pharmaceutical research and development.

The chemical structure of 2-amino-2-methyl-1-(1H-pyrrol-2-yl)propan-1-one consists of an amino group, a methyl group, and a pyrrole ring attached to a propanone backbone. The presence of these functional groups imparts distinct chemical properties, such as solubility, reactivity, and biological activity. The pyrrole ring, in particular, is known for its aromaticity and ability to form stable complexes with metal ions, which can be advantageous in drug design and delivery systems.

Recent studies have highlighted the potential of 2-amino-2-methyl-1-(1H-pyrrol-2-yl)propan-1-one in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory and analgesic properties. These findings suggest that 2-amino-2-methyl-1-(1H-pyrrol-2-yl)propan-1-one could be a promising lead compound for the development of new drugs targeting inflammatory diseases and pain management.

In addition to its potential therapeutic applications, 2-amino-2-methyl-1-(1H-pyrrol-2-yl)propan-1-one has been explored for its use in chemical synthesis. Its versatile functional groups make it an excellent building block for the synthesis of more complex molecules. For example, it can be used as an intermediate in the preparation of peptidomimetics, which are synthetic analogs of peptides with improved pharmacological properties. These peptidomimetics have shown promise in treating conditions such as cancer and neurodegenerative diseases.

The synthesis of 2-amino-2-methyl-1-(1H-pyrrol-2-yl)propan-1-one typically involves multi-step reactions, including the formation of the pyrrole ring and the introduction of the amino and methyl groups. One common synthetic route involves the condensation of 2-pyrrolecarboxaldehyde with acetone followed by amination. This process requires careful control of reaction conditions to ensure high yields and purity. Advances in synthetic methods have led to more efficient and environmentally friendly approaches, making the production of this compound more accessible for both academic and industrial settings.

The physical properties of 2-amino-2-methyl-1-(1H-pyrrol-2-yl)propan-1-one, such as its melting point, boiling point, and solubility, are crucial for its handling and application. It is generally a solid at room temperature with good solubility in organic solvents like methanol and dimethyl sulfoxide (DMSO). These properties facilitate its use in various chemical reactions and biological assays.

In terms of safety, while 2-amino-2-methyl-1-(1H-pyrrol-2-y l)propan - ione is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when handling this compound. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in a well-ventilated area or fume hood.

The future prospects for 2-amino - 2 - methyl - 1 - ( 1 H - pyrro l - 2 - yl ) propan - ione are promising. Ongoing research is focused on optimizing its synthesis methods to improve yield and reduce costs. Additionally, efforts are being made to explore its potential as a drug candidate through preclinical studies. These studies aim to evaluate its pharmacokinetic properties, toxicity profiles, and efficacy in animal models.

In conclusion, 2-amino - 2 - methyl - 1 - ( 1 H - pyrro l - 2 - yl ) propan - ione (CAS No. 1893616 - 07 - 3) is a versatile compound with significant potential in both chemical synthesis and pharmaceutical research. Its unique molecular structure and functional groups make it an attractive candidate for developing new drugs and materials. As research continues to advance, it is likely that this compound will play an increasingly important role in various scientific disciplines.